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Compound of Interest

1-(Methylsulfonyl)-1H-
Compound Name:
benzotriazole

Cat. No.: B104111

This guide provides a comprehensive overview of the physicochemical properties, focusing on
the melting point, of 1-(Methylsulfonyl)-1H-benzotriazole. It is intended for researchers,
scientists, and professionals in drug development and chemical synthesis. The document
details experimental protocols for melting point determination and outlines the compound's key
characteristics and applications.

Introduction

1-(Methylsulfonyl)-1H-benzotriazole, also known as 1-methanesulfonyl-1H-benzotriazole, is
a crystalline solid organic compound. It serves as a valuable intermediate in organic synthesis
and has been explored for its potential in the pharmaceutical industry. Derivatives of this
compound are investigated as potential drug candidates, for instance, in the development of
anticancer drugs. Structurally, it consists of a benzotriazole ring substituted with a
methylsulfonyl group.

Physicochemical Properties

The melting point is a critical physical property used to identify a compound and assess its
purity.[1] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C,
whereas impurities can cause a depression and broadening of this range. Reported melting
point values for 1-(Methylsulfonyl)-1H-benzotriazole vary slightly across different suppliers,
which may be attributed to differences in purity.
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Table 1: Quantitative Data for 1-(Methylsulfonyl)-1H-benzotriazole

Property Value Source(s)
CAS Number 37073-15-7

Molecular Formula C7H7Ns02S

Molecular Weight 197.21 g/mol

Melting Point 120-122 °C

Melting Point (lit.) 108-112 °C [2]

Purity 95% (2]
Appearance Crystalline solid

Experimental Protocol: Melting Point Determination

The most common method for determining the melting point of a solid organic compound is the
capillary method, which can be performed with a manual apparatus like a Thiele tube or a
modern digital instrument (e.g., a Mel-Temp apparatus).[3]

3.1. Principle

A small, finely powdered sample of the solid is packed into a thin-walled capillary tube, which is
then heated at a controlled rate in a heating block or oil bath.[3] The melting point range is the
interval between the temperature at which the first drop of liquid appears and the temperature
at which the entire sample becomes a clear liquid.[4]

3.2. Apparatus and Materials

Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube setup

Glass capillary tubes (one end sealed)

Thermometer (calibrated)

Spatula
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e Mortar and pestle (optional, for grinding the sample)

¢ 1-(Methylsulfonyl)-1H-benzotriazole sample (must be completely dry)[5]
3.3. Detailed Procedure

e Sample Preparation:

o Place a small amount of 1-(Methylsulfonyl)-1H-benzotriazole on a clean, dry surface. If
the crystals are not fine, gently grind them into a fine powder.

o Jab the open end of a capillary tube into the powder pile to collect a small amount of the
sample.[5]

o Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed
end. Alternatively, drop the tube through a long, narrow glass tube to pack the solid tightly.
[5] The packed sample height should be approximately 1-2 mm.[4]

e Apparatus Setup:

o Insert the capillary tube containing the sample into the designated slot in the melting point
apparatus.[5]

o Ensure the thermometer is correctly placed to accurately measure the temperature of the
heating block or bath.

e Measurement:

o Rapid Determination (Optional): First, heat the sample rapidly to find an approximate
melting point. This helps in setting the parameters for a more accurate measurement.

o Accurate Determination: Allow the apparatus to cool to at least 15-20°C below the
approximate melting point.[5]

o Begin heating again at a slow, controlled rate, typically 1-2°C per minute, as the
temperature approaches the expected melting point.[5] A slow heating rate is crucial for an
accurate reading.
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o Observe the sample through the magnifying lens.

o Data Recording:

[e]

Record the temperature (T1) when the first visible drop of liquid appears.

o

Record the temperature (T2) when the last crystal of the solid turns into a clear liquid.

[¢]

The melting point is reported as the range Ti - Ta.

Perform at least two careful determinations to ensure the value is consistent.

[e]

Workflow Visualization

The following diagram illustrates the logical workflow for determining the melting point using the
capillary method.
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Experimental Workflow: Capillary Melting Point Determination

1. Prepare Dry,
Powdered Sample

2. Load Sample into
Capillary Tube (1-2 mm)

3. Place Capillary
in Apparatus

4. Heat Slowly (1-2°C/min)
& Observe Sample

5. Record Temperature
Range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Safety and Handling

When handling 1-(Methylsulfonyl)-1H-benzotriazole, standard laboratory safety precautions
should be observed. It is recommended to wear protective gloves and eye protection. In case
of accidental contact with skin or eyes, the affected area should be rinsed immediately with
water. The melting point apparatus can reach high temperatures and should be handled with
care to avoid burns.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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